Cas no 91990-64-6 (3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl-)
91990-64-6 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl-
CAS No:91990-64-6
MF:C20H38N2O
MW:322.528525829315
CID:747853
Update Time:2023-08-03
3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl-
- 3-nonyl-4-octyl-1,4-dihydropyrazol-5-one
- 5-Nonyl-4-octyl-2,4-dihydro-3H-pyrazol-3-one
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- Inchi: 1S/C20H38N2O/c1-3-5-7-9-11-13-15-17-19-18(20(23)22-21-19)16-14-12-10-8-6-4-2/h18H,3-17H2,1-2H3,(H,22,23)
- InChI Key: ZBMKFTHTQADDFM-UHFFFAOYSA-N
- SMILES: O=C1C(C(CCCCCCCCC)=NN1)CCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 339
- Topological Polar Surface Area: 41.5
3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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